2-(Benzyloxy)-1-bromo-6-methoxynaphthalene

• IUPAC Name: 1-bromo-6-methoxy-2-phenylmethoxynaphthalene
• InChI: InChI=1S/C18H15BrO2/c1-20-15-8-9-16-14(11-15)7-10-17(18(16)19)21-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key: QRONLZOWBNLXQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(C=C2)OCC3=CC=CC=C3)Br
• Molecular Formula: C18H15BrO2
• DSSTOX Substance ID: DTXSID90470879
• Molecular Weight: 343.2 g/mol
• CAS RN: 648904-47-6

Description

2-(Benzyloxy)-1-bromo-6-methoxynaphthalene, also known as 2-BBMN, is a synthetic aromatic compound that has been studied for its numerous applications in scientific research. Its chemical structure is composed of a benzene ring connected to a bromine atom and a methoxy group. 2-BBMN has been used as a starting material in the synthesis of various compounds and as a reagent in various reactions. It has also been studied for its potential applications in biological systems, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Fluorescent Labelling for HPLC Analysis

• Fluorescent Labeling Reagent in HPLC : 2-bromoacetyl-6-methoxynaphthalene, a compound related to 2-(Benzyloxy)-1-bromo-6-methoxynaphthalene, has been used as a fluorogenic labelling reagent in pre-column derivatization for the HPLC separation of biologically active carboxylic acids. This compound reacts with carboxylic acids to form fluorescent esters, aiding in the detection and analysis of compounds such as valproic acid and chenodeoxycholic acid in pharmaceutical formulations (Gatti, Cavrini, & Roveri, 1992).

Synthesis and Applications in Drug Development

• Synthesis of Anti-Inflammatory Agents : Another application includes its use as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like nabumetone and naproxen. This highlights its significance in the pharmaceutical industry for developing effective medications (Xu & He, 2010).

Antibacterial Activity

• Potential Antibacterial Agent : Research has also explored its use in the synthesis of compounds with antibacterial properties. For example, derivatives of 2-bromo-6-methoxynaphthalene have shown in vitro antibacterial activity against pathogenic bacteria, indicating potential applications in the development of new antibiotics or antibacterial agents (Göksu & Uğuz, 2005).

Spectroscopic Analysis and Drug Potential

• Spectroscopic Analysis and Anti-Cancer Potential : A detailed spectroscopic analysis (FT-IR, FT-Raman, UV-VIS) of 2-bromo-6-methoxynaphthalene, a related compound, has been conducted to understand its potential as an anti-cancer drug. The compound's stability, electronic properties, and molecular docking studies suggest its suitability for pharmaceutical use, particularly in cancer treatment (Saji et al., 2021).

Synthesis routes and methods

Procedure details

Add 1-bromo-6-methoxy-naphthalen-2-ol (66.7 g, 264 mmol), potassium carbonate (K2CO3, 40.0 g, 290 mmol) and benzyl bromide (49.6 g, 290 mmol) to DMF (800 mL). Stir the mixture at ambient temperature for 1 hour. Add water (400 mL) to precipitate the product. Collect the precipitate and wash the filter cake with heptane (3×125 mL) then dry to provide 2-benzyloxy-1-bromo-6-methoxy-naphthalene (83.7 g, 98.9 mmol).